Cas no 26252-15-3 (Methyl camphorate)

• Product Name: Methyl camphorate
• CAS No: 26252-15-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 238388
• Update Time: 2023-08-03

Methyl camphorate Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, cis-
• (1R)-trans-camphoric acid-3-methyl ester
• 2J40EV4V2Z
• Methyl camphorate
• (1S,3R)-3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• Methyl camphorate, (+/-)-
• Methyl camphorate, (-)-
• Methyl camphorate, (1S,3R)-
• VFNNTVXOZWMVGX-WRWORJQWSA-N
• 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1S,3R)-

• Inchi： 1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14)/t7-,11+/m0/s1
• InChI Key： VFNNTVXOZWMVGX-WRWORJQWSA-N
• SMILES： OC([C@@]1(C)CC[C@@H](C(=O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 214.121
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6